2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile

• IUPAC Name: 2-(4-acetyl-1,4-diazepan-1-yl)benzonitrile
• InChI: InChI=1S/C14H17N3O/c1-12(18)16-7-4-8-17(10-9-16)14-6-3-2-5-13(14)11-15/h2-3,5-6H,4,7-10H2,1H3
• InChI Key: HPCXNKFWJMLZCT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCN(CC1)C2=CC=CC=C2C#N
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile, also known as ADBN, is a chemical compound that belongs to the class of benzodiazepines. It has been studied extensively for its potential use in scientific research for its unique properties.

Mechanism of Action

2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile acts as a positive allosteric modulator of the GABA-A receptor, enhancing the inhibitory effects of GABA on neurotransmitter activity. This results in a decrease in the excitability of neurons, leading to a calming effect on the brain.
Biochemical and Physiological Effects:
2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile has been shown to produce anxiolytic, sedative, and hypnotic effects in animal studies. It has also been found to have anticonvulsant properties, making it a potential treatment option for epilepsy. 2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile has been shown to have a low toxicity profile and does not produce significant adverse effects.

Advantages and Limitations for Lab Experiments

2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile has several advantages for use in lab experiments, including its ability to selectively bind to the GABA-A receptor and its low toxicity profile. However, its short half-life and rapid metabolism may limit its use in certain experiments.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of 2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile. Studies are needed to investigate its effects on different subtypes of the GABA-A receptor and its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, research is needed to develop more stable analogs of 2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile that can be used in a wider range of experiments.
In conclusion, 2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile is a promising compound for scientific research due to its unique properties and potential therapeutic applications. Further research is needed to fully understand its mechanism of action and potential uses in the treatment of neurological disorders.

Synthesis Methods

2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile can be synthesized through a multi-step process involving the reaction of 4-chlorobenzonitrile with 1,4-diazepan-2-one, followed by acetylation with acetic anhydride. The final product is then purified through recrystallization.

Scientific Research Applications

2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile has been used in various scientific research studies due to its ability to bind to the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain. It has been studied for its potential use in the treatment of anxiety, depression, and insomnia. 2-(4-Acetyl-1,4-diazepan-1-yl)benzonitrile has also been used in studies related to memory and learning, as well as in addiction research.